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Compound of Interest

Compound Name: GSK343

Cat. No.: B607833 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: GSK343 is a highly potent and selective, S-adenosylmethionine (SAM)-

competitive inhibitor of the histone methyltransferase EZH2, with an IC50 of 4 nM in cell-free

assays.[1] EZH2 is the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2), which

mediates gene silencing through the trimethylation of histone H3 on lysine 27 (H3K27me3).

Aberrant EZH2 activity is implicated in the progression of various cancers, making it a key

target for therapeutic development. GSK343 exhibits high selectivity for EZH2 over its homolog

EZH1 (60-fold) and over a thousand-fold selectivity against other histone methyltransferases.

[1][2] These application notes provide a detailed protocol for the preparation, storage, and use

of GSK343 stock solutions for in vitro studies.

I. Quantitative Data Summary
The following table summarizes the key physical and chemical properties of GSK343.
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Property Value

Molecular Weight 541.69 g/mol [1][3]

Molecular Formula C₃₁H₃₉N₇O₂[2][4]

CAS Number 1346704-33-3[2]

Appearance Crystalline solid, white to beige powder[3][5]

Solubility in DMSO

Soluble up to 15-20 mM (approx. 10.83 mg/mL)

[2]. Some sources suggest gentle warming may

be required.[6]

Storage (Solid Form) Stable for ≥ 4 years at -20°C[5][7].

Storage (Stock Solution)

1 year at -80°C in solvent; 1 month at -20°C in

solvent. Aliquoting is crucial to avoid freeze-

thaw cycles.[1][2]

Typical Working Conc. 5 nM - 10 µM for cell-based assays.[2][8]

II. Mechanism of Action: EZH2 Inhibition
GSK343 acts as a competitive inhibitor of the SAM cofactor, preventing the transfer of a methyl

group to Histone H3 at lysine 27. This leads to a global decrease in H3K27me3 levels, thereby

reactivating the expression of PRC2-repressed genes.
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GSK343 inhibits the catalytic activity of EZH2.

III. Experimental Protocols
A. Materials and Equipment

GSK343 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
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Microcentrifuge tubes (amber or covered with foil)

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

B. Protocol for Preparing a 10 mM GSK343 Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution, a common starting

concentration for subsequent dilutions.

Pre-analysis: Before opening, bring the vial of GSK343 powder to room temperature to

prevent moisture condensation.

Weighing: Carefully weigh out 1 mg of GSK343 powder using an analytical balance and

place it into a sterile microcentrifuge tube.

Calculation of DMSO Volume: Use the following formula to calculate the required volume of

DMSO:

Volume (µL) = [Mass (mg) / Molecular Weight ( g/mol )] x [1 / Concentration (mM)] x

1,000,000

For 1 mg of GSK343 (MW: 541.69 g/mol ) to make a 10 mM stock: Volume (µL) = [1 mg /

541.69 g/mol ] x [1 / 10 mM] x 1,000,000 = 184.6 µL

Dissolution: Add 184.6 µL of anhydrous DMSO to the microcentrifuge tube containing the

GSK343 powder.

Mixing: Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) can aid dissolution if necessary.

[6] Ensure the solution is clear before proceeding.
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Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in

amber or foil-wrapped microcentrifuge tubes. Store aliquots at -80°C for long-term stability

(up to 1 year) or at -20°C for short-term use (up to 1 month).[1][2]

C. Protocol for Preparing Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the 10 mM stock

solution in the appropriate cell culture medium or assay buffer.

Example Dilution (for a 10 µM working solution):

Perform a 1:1000 dilution of the 10 mM stock solution.

For instance, add 1 µL of the 10 mM GSK343 stock to 999 µL of cell culture medium to

obtain a final concentration of 10 µM.

The final concentration of DMSO in the working solution should be monitored. For most

cell lines, the final DMSO concentration should not exceed 0.5% to avoid solvent-induced

toxicity.

IV. Workflow for Stock Solution Preparation
The following diagram illustrates the standard workflow for preparing the GSK343 stock

solution.
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Workflow for preparing GSK343 stock solution.

V. Safety and Handling Precautions
GSK343 is intended for research use only. Its toxicological properties have not been fully

investigated.

Always handle the compound and its solutions wearing appropriate PPE, including gloves, a

lab coat, and safety glasses.

DMSO is a potent solvent that can facilitate the absorption of substances through the skin.

Avoid direct contact.
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All handling of the powder and stock solution should be performed in a well-ventilated area

or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for complete safety information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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